4-[[(E)-[(3,4-dimethoxyphenyl)-[hexadecyl(methyl)amino]methylidene]amino]sulfamoyl]benzoic acid

• CAS No.: 3127-38-6
• Molecular Formula: C33H51N3O6S
• Molecular Weight: 617.8 g/mol
• IUPAC Name: 4-[[(E)-[(3,4-dimethoxyphenyl)-[hexadecyl(methyl)amino]methylidene]amino]sulfamoyl]benzoic acid
• InChI: InChI=1S/C33H51N3O6S/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-25-36(2)32(28-21-24-30(41-3)31(26-28)42-4)34-35-43(39,40)29-22-19-27(20-23-29)33(37)38/h19-24,26,35H,5-18,25H2,1-4H3,(H,37,38)/b34-32+
• InChI Key: LFEXHROGJGORGJ-NWBJSICCSA-N
• Isomeric SMILES: CCCCCCCCCCCCCCCCN(C)/C(=N/NS(=O)(=O)C1=CC=C(C=C1)C(=O)O)/C2=CC(=C(C=C2)OC)OC
• Canonical SMILES: CCCCCCCCCCCCCCCCN(C)C(=NNS(=O)(=O)C1=CC=C(C=C1)C(=O)O)C2=CC(=C(C=C2)OC)OC

Description

4-[[(E)-[(3,4-dimethoxyphenyl)-[hexadecyl(methyl)amino]methylidene]amino]sulfamoyl]benzoic acid is a complex organic compound characterized by its unique structural features

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[[(E)-[(3,4-dimethoxyphenyl)-[hexadecyl(methyl)amino]methylidene]amino]sulfamoyl]benzoic acid involves multiple steps, typically starting with the preparation of intermediate compounds. The reaction conditions often include the use of specific catalysts, solvents, and temperature controls to ensure the desired product is obtained with high purity and yield.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis techniques, including continuous flow reactors and automated synthesis systems. These methods are designed to optimize the efficiency and scalability of the production process, ensuring consistent quality and supply.

Chemical Reactions Analysis

Types of Reactions

4-[[(E)-[(3,4-dimethoxyphenyl)-[hexadecyl(methyl)amino]methylidene]amino]sulfamoyl]benzoic acid undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include acids, bases, oxidizing agents, and reducing agents. The reaction conditions, such as temperature, pressure, and solvent choice, are carefully controlled to achieve the desired outcomes.

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield different oxidized derivatives, while substitution reactions may produce various substituted benzoic acid derivatives.

Scientific Research Applications

4-[[(E)-[(3,4-dimethoxyphenyl)-[hexadecyl(methyl)amino]methylidene]amino]sulfamoyl]benzoic acid has a wide range of scientific research applications:

Chemistry: It is used as a reagent in organic synthesis and as a model compound for studying reaction mechanisms.

Biology: The compound is investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research explores its potential therapeutic applications, such as drug development and delivery systems.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-[[(E)-[(3,4-dimethoxyphenyl)-[hexadecyl(methyl)amino]methylidene]amino]sulfamoyl]benzoic acid involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 3-(3,4-dimethoxyphenyl)propanoic acid
• Ivermectin
• Bupropion

Uniqueness

4-[[(E)-[(3,4-dimethoxyphenyl)-[hexadecyl(methyl)amino]methylidene]amino]sulfamoyl]benzoic acid is unique due to its specific structural features and the combination of functional groups, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.